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Compound of Interest

Compound Name: Lithium manganese nickel oxide

Cat. No.: B599811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding and performing

Electrochemical Impedance Spectroscopy (EIS) on spinel lithium manganese oxide (LMO,

LiMn₂O₄) and lithium nickel manganese oxide (LNMO, LiNi₀.₅Mn₁.₅O₄) cathodes. EIS is a

powerful non-destructive technique used to probe the electrochemical processes occurring at

the electrode-electrolyte interface, providing insights into reaction kinetics, charge transfer

resistance, and degradation mechanisms.

Data Presentation: Quantitative EIS Parameters
The following tables summarize typical quantitative data obtained from EIS measurements of

LMO and LNMO cathodes under various conditions. These values are highly dependent on the

specific material properties (e.g., particle size, morphology, and surface coating), electrode

composition, electrolyte, and the cell's state of charge (SOC) and state of health (SOH). The

data is typically extracted by fitting the EIS spectra to an equivalent circuit model.

Table 1: Quantitative EIS Data for LiMn₂O₄ (LMO) Cathodes
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Material/
Condition

R_s (Ω) R_sei (Ω) R_ct (Ω)
CPE_dl
(F)

Z_w
(Ω·s⁻⁰·⁵)

Referenc
e/Notes

Nanostruct

ured LMO
1.5 - 3.5 10 - 25 30 - 60 10⁻⁵ - 10⁻⁴ 0.1 - 0.5

Values can

vary with

annealing

temperatur

e.[1]

LMO in

aqueous

electrolyte

~1-5 N/A 20 - 100 10⁻⁴ - 10⁻³ -

R_ct is

dependent

on Li⁺

concentrati

on.

Cycled

LMO
2 - 6 20 - 100+ 50 - 200+ 10⁻⁵ - 10⁻⁴ 0.2 - 1.0

Impedance

increases

with cycling

due to Mn

dissolution

and CEI

growth.[2]

Table 2: Quantitative EIS Data for LiNi₀.₅Mn₁.₅O₄ (LNMO) Cathodes
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Material/
Condition

R_s (Ω) R_sei (Ω) R_ct (Ω)
CPE_dl
(F)

Z_w
(Ω·s⁻⁰·⁵)

Referenc
e/Notes

Pristine

LNMO
2 - 5 15 - 50 40 - 150 10⁻⁶ - 10⁻⁵ 0.5 - 2.0

Disordered

LNMO

generally

shows

lower R_ct

than

ordered

LNMO.[3]

Surface

Coated

LNMO

2 - 5 10 - 40 30 - 100 10⁻⁶ - 10⁻⁵ 0.5 - 1.8

Coatings

can reduce

interfacial

impedance

.

Cycled

LNMO at

55°C

3 - 8 50 - 300+ 100 - 500+ 10⁻⁶ - 10⁻⁵ 1.0 - 5.0

Significant

impedance

growth at

elevated

temperatur

es due to

electrolyte

oxidation

and CEI

formation.

[4]

LNMO at

different

SOC

2 - 5 Varies Varies 10⁻⁶ - 10⁻⁵ Varies

R_ct

typically

decreases

with

increasing

SOC until

high states

of charge.

[5]
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Note: R_s represents the solution/electrolyte resistance. R_sei (or R_f) is the resistance of the

solid electrolyte interphase (SEI) or cathode electrolyte interphase (CEI). R_ct is the charge

transfer resistance. CPE_dl represents the double-layer capacitance, often modeled as a

constant phase element. Z_w is the Warburg impedance related to lithium-ion diffusion.

Experimental Protocols
This section details the methodologies for conducting EIS measurements on LMNO cathodes.

Electrode and Cell Preparation
a. Cathode Slurry Preparation:

Mix the active material (LMO or LNMO), conductive carbon (e.g., Super P), and a binder

(e.g., PVDF) in a weight ratio of typically 80:10:10.

Add an appropriate solvent (e.g., N-Methyl-2-pyrrolidone for PVDF) to form a homogeneous

slurry with a suitable viscosity.

Stir the slurry for several hours to ensure uniformity.

b. Electrode Fabrication:

Cast the slurry onto an aluminum current collector foil using a doctor blade with a defined

gap height.

Dry the coated foil in a vacuum oven at a temperature appropriate for the solvent and binder

(e.g., 80-120°C) for several hours to remove the solvent completely.

Punch out circular electrodes of a specific diameter (e.g., 12-16 mm).

Further dry the electrodes under vacuum at a higher temperature (e.g., 120°C) for at least 12

hours before transferring to a glovebox.

c. Cell Assembly:

Assemble coin cells (e.g., CR2032) in an argon-filled glovebox with low moisture and oxygen

levels (<0.1 ppm).
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A typical half-cell configuration consists of the LMNO cathode as the working electrode, a

lithium metal foil as the counter and reference electrode, a porous separator (e.g., Celgard),

and an electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene carbonate and dimethyl

carbonate).

For more precise measurements, a three-electrode setup with a lithium reference electrode

can be used to isolate the impedance of the working electrode.[6]

EIS Measurement Protocol
a. Instrumentation:

A potentiostat/galvanostat with a frequency response analyzer (FRA) is required.

b. Measurement Parameters:

Cell Conditioning: Before the EIS measurement, the cell should be allowed to rest at the

desired open-circuit voltage (OCV) or state of charge (SOC) for a sufficient time (e.g., 1-2

hours) to reach a steady state.

Frequency Range: A typical frequency range for studying battery electrodes is from the

megahertz or kilohertz range down to the millihertz range (e.g., 1 MHz to 10 mHz or 100 kHz

to 1 mHz).[7][8]

AC Amplitude: Apply a small AC voltage perturbation, typically 5-10 mV, to ensure a linear

response of the system.[6]

Measurement Mode: Potentiostatic EIS (PEIS) is commonly used, where the AC voltage is

applied over a constant DC potential.

Data Acquisition: Record the real (Z') and imaginary (-Z'') components of the impedance at

each frequency.

Data Analysis and Equivalent Circuit Fitting
Data Visualization: Plot the impedance data as a Nyquist plot (-Z'' vs. Z').
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Equivalent Circuit Model (ECM) Selection: Choose an appropriate ECM to represent the

electrochemical processes in the cell. A common model for LMNO cathodes is a modified

Randles circuit.[9][10]

Fitting Procedure: Use specialized software to fit the experimental data to the selected ECM.

The fitting process involves adjusting the values of the circuit elements to minimize the

difference between the experimental and simulated impedance spectra.[11]

Parameter Extraction: Extract the values of the different resistive and capacitive elements,

which correspond to specific electrochemical phenomena.

Mandatory Visualization
Experimental and Data Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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